Cas no 1806802-70-9 (4,5-Dichloro-2-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 4,5-Dichloro-2-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1806802-70-9
• MF: C₈H₄Cl₂F₂N₂
• MW: 237.033566474915
• CID: 4850889
• Update Time: 2025-05-20

4,5-Dichloro-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C8H4Cl2F2N2/c9-5-3-14-7(8(11)12)4(1-2-13)6(5)10/h3,8H,1H2
• InChI Key： ATPKMYKIUVZGAN-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 4,5-Dichloro-2-(difluoromethyl)pyridine-3-acetonitrile

Introduction to 4,5-Dichloro-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806802-70-9)

4,5-Dichloro-2-(difluoromethyl)pyridine-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1806802-70-9, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its dichloro and difluoromethyl substituents on a pyridine core with an acetonitrile functional group, exhibits unique reactivity that makes it valuable for constructing complex molecular frameworks.

The structural features of 4,5-Dichloro-2-(difluoromethyl)pyridine-3-acetonitrile contribute to its versatility as a synthetic building block. The presence of chlorine atoms at the 4th and 5th positions enhances its electrophilicity, facilitating nucleophilic substitution reactions. Meanwhile, the difluoromethyl group introduces electron-withdrawing effects and influences the electronic properties of the pyridine ring, making it a preferred scaffold for designing bioactive molecules. The acetonitrile moiety at the 3-position further expands its synthetic utility, allowing for further derivatization via nucleophilic addition or condensation reactions.

In recent years, this compound has garnered attention in medicinal chemistry due to its role in developing novel therapeutic agents. Researchers have leveraged its structural motifs to create inhibitors targeting various biological pathways. For instance, derivatives of 4,5-Dichloro-2-(difluoromethyl)pyridine-3-acetonitrile have been explored as potential kinase inhibitors, given the pyridine scaffold's prevalence in kinase binding pockets. The electron-deficient nature of the difluoromethyl group has been particularly highlighted for improving metabolic stability and binding affinity in drug candidates.

Advances in computational chemistry have further illuminated the synthetic potential of 4,5-Dichloro-2-(difluoromethyl)pyridine-3-acetonitrile. Molecular modeling studies suggest that modifications at the chlorine and difluoromethyl positions can fine-tune interactions with biological targets. This has led to the discovery of new analogs with enhanced pharmacological profiles. For example, recent publications highlight the use of this compound in generating substituted pyridines that exhibit potent activity against infectious diseases and cancer-related pathways.

The agrochemical sector has also benefited from the utility of 4,5-Dichloro-2-(difluoromethyl)pyridine-3-acetonitrile, where it serves as a precursor for developing novel pesticides and herbicides. Its structural framework allows for the introduction of bioisosteres that improve efficacy while reducing environmental impact. Researchers are particularly interested in how subtle changes to the chlorine and difluoromethyl substituents can modulate activity against resistant pest strains.

From a synthetic chemistry perspective, 4,5-Dichloro-2-(difluoromethyl)pyridine-3-acetonitrile exemplifies the importance of heterocyclic compounds in drug discovery. The pyridine ring is a cornerstone in medicinal chemistry due to its ability to form hydrogen bonds and interact with macromolecular targets. The introduction of electron-withdrawing groups like chlorine and fluorine enhances these interactions, making such derivatives valuable for medicinal applications.

The compound's reactivity also makes it a key player in cross-coupling reactions, which are fundamental to constructing complex organic molecules. Palladium-catalyzed reactions involving 4,5-Dichloro-2-(difluoromethyl)pyridine-3-acetonitrile have been widely reported for generating biaryl systems or incorporating other functional groups into the pyridine core. These transformations are essential for creating drug candidates with optimized pharmacokinetic properties.

Future research directions may explore greener synthetic routes to 4,5-Dichloro-2-(difluoromethyl)pyridine-3-acetonitrile, leveraging catalytic systems that minimize waste and energy consumption. Additionally, investigating its role in photopharmacology—where light-responsive drugs are designed—could open new avenues for therapeutic intervention.

In summary, 4,5-Dichloro-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806802-70-9) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations and biological activities, positioning it as a crucial intermediate in modern chemical research.